Cas no 23806-25-9 (3-methyl-5-phenylthiophene-2-carboxylic acid)

• Product Name: 3-methyl-5-phenylthiophene-2-carboxylic acid
• CAS No: 23806-25-9
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• MDL: MFCD24480234
• CID: 1415127
• PubChem ID: 14113888
• Update Time: 2025-04-20

3-methyl-5-phenylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-methyl-5-phenyl-
• 3-methyl-5-phenylthiophene-2-carboxylic acid
• 23806-25-9
• 3-methyl-5-phenyl-2-thiophenecarboxylic acid
• HKLGQHBZEAPLDC-UHFFFAOYSA-N
• DTXSID20556054
• SCHEMBL3585269
• EN300-9429278
• 3-Methyl-5-phenyl-thiophene-2-carboxylic acid

• MDL： MFCD24480234
• Inchi： 1S/C12H10O2S/c1-8-7-10(15-11(8)12(13)14)9-5-3-2-4-6-9/h2-7H,1H3,(H,13,14)
• InChI Key： HKLGQHBZEAPLDC-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 218.0402
• Monoisotopic Mass: 218.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids